Cas no 672305-40-7 (4-Chloro-2-methylbutanoic acid)

• Product Name: 4-Chloro-2-methylbutanoic acid
• CAS No: 672305-40-7
• MF: C₅H₉ClO₂
• MW: 136.576761007309
• CID: 2797121
• PubChem ID: 18546973
• Update Time: 2025-04-21

4-Chloro-2-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• DTXCID80545762
• DTXSID00594999
• AKOS006382293
• SCHEMBL286996
• 672305-40-7
• 2-methyl-4-chlorobutyric acid
• 4-Chloro-2-methylbutanoic acid

• Inchi： 1S/C5H9ClO2/c1-4(2-3-6)5(7)8/h4H,2-3H2,1H3,(H,7,8)
• InChI Key： JACOJLDLXBNEMP-UHFFFAOYSA-N
• SMILES： ClCCC(C(=O)O)C

Computed Properties

• Exact Mass: 136.0291072Da
• Monoisotopic Mass: 136.0291072Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 82.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 37.3Ų